Cas no 1804511-54-3 (2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine
• CAS No: 1804511-54-3
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4800649
• Update Time: 2025-05-18

2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-4-2-3(5(8)9)6(10)11-7(4)12/h2,5H,1H3,(H3,10,11,12)
• InChI Key： UBWVQBDZQHUWEP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1N)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4

Additional information on 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine

Professional Introduction to 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine (CAS No. 1804511-54-3)

2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1804511-54-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including amino, hydroxyl, methoxy, and difluoromethyl substituents, makes it a versatile molecule for synthetic modifications and biological evaluations.

The compound's structure is based on a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring itself is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block in medicinal chemistry. The specific arrangement of substituents on the pyridine ring in 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine contributes to its distinct chemical behavior and reactivity.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The difluoromethyl group in this compound is a prime example of such a fluorinated moiety. Studies have shown that the introduction of fluorine atoms can significantly influence the electronic properties of molecules, leading to more potent and selective interactions with biological targets. This has made fluorinated pyridines a hot area of research for developing novel therapeutic agents.

The hydroxyl and methoxy groups in 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine further contribute to its complexity and potential utility. These groups can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. Additionally, they can serve as points for further functionalization, allowing chemists to tailor the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding pockets and optimize the structure of 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine for improved efficacy. These computational studies have been complemented by experimental investigations, which have validated many of the predictions made by computer simulations.

The pharmaceutical industry has been particularly interested in developing drugs that target inflammation and immune responses. Pyridine derivatives have shown promise in this area due to their ability to modulate various signaling pathways involved in inflammation. For instance, some studies have suggested that compounds containing the amino group may interact with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in the inflammatory process.

The synthesis of 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. However, recent developments in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving high yields and enantiopurity.

In conclusion, 2-Amino-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine (CAS No. 1804511-54-3) represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in addressing some of the most challenging medical conditions.